Cas no 2137619-69-1 (3,3,4,4,4-Pentafluoro-2-propylsulfanylbutan-1-amine)
3,3,4,4,4-Pentafluoro-2-propylsulfanylbutan-1-amine Chemical and Physical Properties
Names and Identifiers
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- 3,3,4,4,4-pentafluoro-2-(propylsulfanyl)butan-1-amine
- 3,3,4,4,4-Pentafluoro-2-propylsulfanylbutan-1-amine
- 1-Butanamine, 3,3,4,4,4-pentafluoro-2-(propylthio)-
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- Inchi: 1S/C7H12F5NS/c1-2-3-14-5(4-13)6(8,9)7(10,11)12/h5H,2-4,13H2,1H3
- InChI Key: XUBIFJQIJFTZBI-UHFFFAOYSA-N
- SMILES: S(CCC)C(CN)C(C(F)(F)F)(F)F
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 14
- Rotatable Bond Count: 5
- Complexity: 170
- XLogP3: 2.7
- Topological Polar Surface Area: 51.3
3,3,4,4,4-Pentafluoro-2-propylsulfanylbutan-1-amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-374536-0.05g |
3,3,4,4,4-pentafluoro-2-(propylsulfanyl)butan-1-amine |
2137619-69-1 | 0.05g |
$1549.0 | 2023-03-02 | ||
| Enamine | EN300-374536-0.1g |
3,3,4,4,4-pentafluoro-2-(propylsulfanyl)butan-1-amine |
2137619-69-1 | 0.1g |
$1623.0 | 2023-03-02 | ||
| Enamine | EN300-374536-0.25g |
3,3,4,4,4-pentafluoro-2-(propylsulfanyl)butan-1-amine |
2137619-69-1 | 0.25g |
$1696.0 | 2023-03-02 | ||
| Enamine | EN300-374536-0.5g |
3,3,4,4,4-pentafluoro-2-(propylsulfanyl)butan-1-amine |
2137619-69-1 | 0.5g |
$1770.0 | 2023-03-02 | ||
| Enamine | EN300-374536-1.0g |
3,3,4,4,4-pentafluoro-2-(propylsulfanyl)butan-1-amine |
2137619-69-1 | 1g |
$0.0 | 2023-06-07 | ||
| Enamine | EN300-374536-2.5g |
3,3,4,4,4-pentafluoro-2-(propylsulfanyl)butan-1-amine |
2137619-69-1 | 2.5g |
$3611.0 | 2023-03-02 | ||
| Enamine | EN300-374536-5.0g |
3,3,4,4,4-pentafluoro-2-(propylsulfanyl)butan-1-amine |
2137619-69-1 | 5.0g |
$5345.0 | 2023-03-02 | ||
| Enamine | EN300-374536-10.0g |
3,3,4,4,4-pentafluoro-2-(propylsulfanyl)butan-1-amine |
2137619-69-1 | 10.0g |
$7927.0 | 2023-03-02 |
3,3,4,4,4-Pentafluoro-2-propylsulfanylbutan-1-amine Related Literature
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Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
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Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
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Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
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Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
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R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
Additional information on 3,3,4,4,4-Pentafluoro-2-propylsulfanylbutan-1-amine
Comprehensive Overview of 3,3,4,4,4-Pentafluoro-2-propylsulfanylbutan-1-amine (CAS No. 2137619-69-1)
The compound 3,3,4,4,4-Pentafluoro-2-propylsulfanylbutan-1-amine (CAS No. 2137619-69-1) is a fluorinated amine derivative with significant potential in pharmaceutical and agrochemical research. Its unique molecular structure, featuring a pentafluoro group and a propylsulfanyl side chain, makes it a valuable intermediate for synthesizing bioactive molecules. Researchers are increasingly exploring its applications in drug discovery, particularly in the development of enzyme inhibitors and receptor modulators. The presence of fluorine atoms enhances its metabolic stability and lipophilicity, which are critical properties for optimizing drug candidates.
In recent years, the demand for fluorinated compounds has surged due to their exceptional chemical and thermal stability. This trend aligns with the growing interest in sustainable chemistry and green synthesis, where 3,3,4,4,4-Pentafluoro-2-propylsulfanylbutan-1-amine stands out as a promising candidate. Its synthesis often involves catalytic fluorination techniques, which minimize waste and improve efficiency. As the pharmaceutical industry shifts toward eco-friendly practices, this compound’s role in green chemistry applications is gaining attention.
The compound’s propylsulfanyl moiety also contributes to its versatility. Sulfur-containing compounds are known for their ability to form stable bonds with biological targets, making them ideal for designing antimicrobial agents and anticancer drugs. Recent studies highlight its potential in addressing antibiotic resistance, a pressing global health concern. By incorporating 3,3,4,4,4-Pentafluoro-2-propylsulfanylbutan-1-amine into novel drug scaffolds, researchers aim to develop next-generation therapeutics with improved efficacy and reduced side effects.
From a technical perspective, the compound’s CAS No. 2137619-69-1 serves as a unique identifier, ensuring accurate referencing in scientific literature and regulatory documents. Its physicochemical properties, such as solubility and boiling point, are meticulously documented to facilitate industrial-scale production. Analytical techniques like NMR spectroscopy and mass spectrometry are routinely employed to verify its purity and structural integrity, ensuring compliance with stringent quality standards.
Beyond pharmaceuticals, 3,3,4,4,4-Pentafluoro-2-propylsulfanylbutan-1-amine has potential applications in material science. Fluorinated compounds are widely used in coatings, adhesives, and electronic materials due to their resistance to degradation and low surface energy. Innovations in nanotechnology and polymers further expand its utility, particularly in developing high-performance materials for aerospace and automotive industries.
In conclusion, 3,3,4,4,4-Pentafluoro-2-propylsulfanylbutan-1-amine (CAS No. 2137619-69-1) represents a multifaceted compound with broad applicability across diverse scientific fields. Its combination of fluorine and sulfur functionalities positions it at the forefront of modern chemical research, addressing critical challenges in healthcare, sustainability, and advanced materials. As innovation continues, this compound is poised to play a pivotal role in shaping future technologies.
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